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Compound of Interest

Compound Name: 2,3,5-Trichloropyridine

Cat. No.: B095902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for 2,3,5-
Trichloropyridine, a chlorinated pyridine derivative utilized as an intermediate in the synthesis

of agrochemicals, pharmaceuticals, and other specialty chemicals.[1] The following sections

summarize its key physical, chemical, and toxicological properties, offering a comprehensive

resource for professionals handling this compound.

Physicochemical Properties
A solid at room temperature, 2,3,5-Trichloropyridine appears as a white to light yellow

crystalline powder.[1][2] It is slightly soluble in water and soluble in methanol. Key physical and

chemical data are summarized in the table below.
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Property Value Source

Molecular Formula C₅H₂Cl₃N [1][2]

Molecular Weight 182.44 g/mol [1][2]

CAS Number 16063-70-0 [3]

Melting Point 46-50 °C [2][4]

Boiling Point 219-220 °C

Flash Point >110 °C (>230 °F) [2][4]

Appearance White to light yellow solid [1][2]

Solubility Slightly soluble in water

Toxicological Data
The toxicological profile of 2,3,5-Trichloropyridine indicates that it is harmful if swallowed and

presents several other health hazards. The available acute toxicity data is presented below.

Route Species Value
Effects
Observed

Source

Intraperitoneal Mouse LD50: 430 mg/kg

Behavioral:

Somnolence

(general

depressed

activity), Liver:

Fatty liver

degeneration,

Behavioral:

Antipsychotic

[4]

Note: Detailed experimental protocols for the cited toxicological studies are not available in the

reviewed safety data sheets.
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Hazard Identification and Classification
2,3,5-Trichloropyridine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 3 H301: Toxic if swallowed

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Serious Eye Damage 1
H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects

The GHS classification dictates the signal word and precautionary statements associated with

this chemical.
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Hazard Identification

Label Elements
Precautionary Statements (Prevention)

Acute Toxicity (Oral) - Cat. 3
(H301: Toxic if swallowed) Signal Word: Danger

Pictograms:
Skull and Crossbones, Corrosion, Exclamation Mark

Skin Sensitization - Cat. 1
(H317: May cause an allergic skin reaction)

Serious Eye Damage - Cat. 1
(H318: Causes serious eye damage)

Aquatic Chronic - Cat. 3
(H412: Harmful to aquatic life with long lasting effects)

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/eye protection/face protection.

Click to download full resolution via product page

Caption: GHS Hazard Classification and Labeling for 2,3,5-Trichloropyridine.

First-Aid Measures
In the event of exposure to 2,3,5-Trichloropyridine, the following first-aid measures should be

taken. It is crucial to consult a physician and show them the safety data sheet.[5]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[5]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[5]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention. Never give anything by mouth to an unconscious person.[5]

The logical workflow for first-aid response is illustrated in the following diagram.

Routes of Exposure

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water (15 min) Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Response Workflow for 2,3,5-Trichloropyridine Exposure.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling: Use personal protective equipment, including gloves and eye/face protection.

Avoid the formation of dust and ensure adequate ventilation.[5] Do not eat, drink, or smoke

when using this product.
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Storage: Store in a dry, cool, and well-ventilated place under an inert gas (nitrogen or argon)

at 2-8°C.[4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide as extinguishing media. Firefighters should wear self-contained breathing apparatus.

[5]

Accidental Release Measures: Use personal protective equipment and avoid dust formation.

[5] Evacuate personnel to safe areas and ensure adequate ventilation. Sweep up the spilled

material and place it in a suitable container for disposal.[2]

Disclaimer: This document is intended as a technical guide and is based on publicly available

safety data sheets. It is not a substitute for a formal Safety Data Sheet (SDS) and should be

used in conjunction with the manufacturer's specific SDS for 2,3,5-Trichloropyridine. All

personnel handling this chemical should be adequately trained in its safe use and emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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